Cas no 89937-26-8 (1-(6-Chloropyridazin-3-yl)piperidin-4-ol)

• Product Name: 1-(6-Chloropyridazin-3-yl)piperidin-4-ol
• CAS No: 89937-26-8
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• MDL: MFCD05864736
• CID: 61331
• PubChem ID: 5200271
• Update Time: 2024-10-26

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyridazin-3-yl)piperidin-4-ol
• 1-(6-Chloro-3-pyridazinyl)-4-piperidinol
• 1-(6-Chloro-3-pyridazinyl)piperidin-4-ol
• 1-(6-Chloro-pyridazino-3-yl)-4-hydroxypiperidine
• { "\"0\"": "1-(6-Chloro-pyridazino-3-yl)-4-hydroxypiperidine" }
• { "\"1\"": " 1-(6-Chloropyridazin-3-yl)piperidin-4-ol" }
• 4-PIPERIDINOL, 1-(6-CHLORO-3-PYRIDAZINYL)-
• GYVIZUPSUNWREG-UHFFFAOYSA-N
• SBB012842
• STK732816
• RW2361
• TRA0064797
• MB03660
• SY005710
• ST4130182
• ST2408592
• AB0027440
• W9271
• 4-Pip
• 1-(6-Chloro-3-pyridazinyl)-4-piperidinol (ACI)
• EN300-75074
• DB-001647
• GS-4499
• Z108582310
• AC-7317
• 1-(6-chloropyridazin-3-yl)piperidin-4-ol, AldrichCPR
• MFCD05864736
• 89937-26-8
• CS-W003253
• F1967-2165
• AKOS003396350
• DTXSID901009068
• SCHEMBL2963749

• MDL： MFCD05864736
• Inchi： 1S/C9H12ClN3O/c10-8-1-2-9(12-11-8)13-5-3-7(14)4-6-13/h1-2,7,14H,3-6H2
• InChI Key： GYVIZUPSUNWREG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(N2CCC(O)CC2)=NN=1

Computed Properties

• Exact Mass: 213.06700
• Monoisotopic Mass: 213.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2
• XLogP3: 1.1

Experimental Properties

• Density: 1.36
• Boiling Point: 453.3°C at 760 mmHg
• Flash Point: 453.3 °C at 760 mmHg
• Refractive Index: 1.599
• PSA: 49.25000
• LogP: 1.15610

1-(6-Chloropyridazin-3-yl)piperidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines